5-Phenyl-3-(piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-one hydrochloride

• IUPAC Name: 5-phenyl-3-piperidin-4-yl-1,3,4-oxadiazol-2-one;hydrochloride
• InChI: InChI=1S/C13H15N3O2.ClH/c17-13-16(11-6-8-14-9-7-11)15-12(18-13)10-4-2-1-3-5-10;/h1-5,11,14H,6-9H2;1H
• InChI Key: NDVSRKHGSNETCQ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2C(=O)OC(=N2)C3=CC=CC=C3.Cl
• Molecular Formula: C13H16ClN3O2
• Molecular Weight: 281.74 g/mol

Description

5-Phenyl-3-(piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-one hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of oxadiazoles and has been found to exhibit various pharmacological activities.

Mechanism Of Action

The mechanism of action of 5-Phenyl-3-(piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-one hydrochloride is not fully understood. However, it has been suggested that it may act on the GABAergic system by increasing the release of GABA or by enhancing the activity of GABA receptors. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating neuronal excitability. By modulating the GABAergic system, 5-Phenyl-3-(piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-one hydrochloride may exert its pharmacological effects.
Biochemical and Physiological Effects
5-Phenyl-3-(piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-one hydrochloride has been shown to have various biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, which may contribute to its anticonvulsant and anxiolytic effects. Additionally, it has been shown to have antioxidant and anti-inflammatory properties, which may make it a potential neuroprotective agent. It has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in neuronal survival and plasticity.

Advantages And Limitations For Lab Experiments

The advantages of using 5-Phenyl-3-(piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-one hydrochloride in lab experiments include its potential therapeutic applications and its well-defined chemical structure. Additionally, it is relatively easy to synthesize and purify, which makes it a convenient compound to work with. However, there are also limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, which makes it difficult to design experiments to test its effects. Additionally, its potential therapeutic applications have not been extensively studied in clinical trials, which limits its translational potential.

Future Directions

There are several future directions for research on 5-Phenyl-3-(piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-one hydrochloride. One potential direction is to further investigate its mechanism of action to gain a better understanding of how it exerts its pharmacological effects. Another direction is to conduct more extensive preclinical and clinical studies to evaluate its potential therapeutic applications. Additionally, it may be worthwhile to investigate its effects on other neurological disorders such as multiple sclerosis and epilepsy. Finally, it may be useful to explore the potential of this compound as a lead compound for the development of new drugs with similar pharmacological properties.

Synthesis Methods

The synthesis of 5-Phenyl-3-(piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-one hydrochloride involves the reaction of 4-piperidone hydrochloride, phenylhydrazine, and ethyl chloroformate. The reaction is carried out in the presence of a base such as sodium carbonate and a solvent such as acetonitrile. The resulting product is then purified using column chromatography to obtain the final product.

Scientific Research Applications

5-Phenyl-3-(piperidin-4-yl)-1,3,4-oxadiazol-2(3H)-one hydrochloride has been extensively studied for its potential therapeutic applications. It has been found to exhibit various pharmacological activities such as anticonvulsant, anxiolytic, and antidepressant effects. Additionally, it has been shown to have potential as a neuroprotective agent and as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.